Cas no 2891519-77-8 (3-bromo-6-(fluoromethyl)pyridazine-4,5-d2)

• Product Name: 3-bromo-6-(fluoromethyl)pyridazine-4,5-d2
• CAS No: 2891519-77-8
• MF: C₅H₄BrFN₂
• MW: 193.013386726379
• CID: 6827375
• PubChem ID: 172403174
• Update Time: 2025-02-15

3-bromo-6-(fluoromethyl)pyridazine-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-(fluoromethyl)pyridazine-4,5-d2
• CS-25644
• 2891519-77-8

• Inchi： 1S/C5H4BrFN2/c6-5-2-1-4(3-7)8-9-5/h1-2H,3H2/i1D,2D
• InChI Key： PJFDWSLSWXOCCF-QDNHWIQGSA-N
• SMILES： BrC1=C([2H])C([2H])=C(CF)N=N1

Computed Properties

• Exact Mass: 191.96674Da
• Monoisotopic Mass: 191.96674Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.8Ų